N-[2-(dimethylamino)ethyl]-N'-(2,4-dimethylphenyl)ethanediamide

• IUPAC Name: N-[2-(dimethylamino)ethyl]-N'-(2,4-dimethylphenyl)oxamide
• InChI: InChI=1S/C14H21N3O2/c1-10-5-6-12(11(2)9-10)16-14(19)13(18)15-7-8-17(3)4/h5-6,9H,7-8H2,1-4H3,(H,15,18)(H,16,19)
• InChI Key: YAZLABZHHFGDOB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C(=O)NCCN(C)C)C
• Molecular Formula: C14H21N3O2
• Molecular Weight: 263.34 g/mol

Description

N-[2-(dimethylamino)ethyl]-N'-(2,4-dimethylphenyl)ethanediamide, also known as DMED, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMED is a type of tertiary amine that contains two aromatic rings and is commonly used as a building block for the synthesis of other complex molecules.

Mechanism of Action

N-[2-(dimethylamino)ethyl]-N'-(2,4-dimethylphenyl)ethanediamide acts as a Lewis base due to the presence of the tertiary amine group. The lone pair of electrons on the nitrogen atom of the amine group can form a coordinate bond with a Lewis acid, such as a carbonyl group in an organic molecule. This interaction leads to the activation of the carbonyl group, making it more reactive towards nucleophilic attack.
Biochemical and Physiological Effects:
N-[2-(dimethylamino)ethyl]-N'-(2,4-dimethylphenyl)ethanediamide has been shown to have potential antitumor activity in vitro. It has also been studied for its potential use as an antidepressant due to its ability to inhibit the reuptake of serotonin and norepinephrine. However, further research is needed to fully understand the biochemical and physiological effects of N-[2-(dimethylamino)ethyl]-N'-(2,4-dimethylphenyl)ethanediamide.

Advantages and Limitations for Lab Experiments

N-[2-(dimethylamino)ethyl]-N'-(2,4-dimethylphenyl)ethanediamide is a versatile compound that has many potential applications in scientific research. Its simple synthesis method and high purity level make it an attractive building block for the synthesis of complex molecules. However, N-[2-(dimethylamino)ethyl]-N'-(2,4-dimethylphenyl)ethanediamide has limitations in terms of its stability and reactivity towards air and moisture. It requires careful handling and storage to prevent degradation and contamination.

Future Directions

There are many potential future directions for the study of N-[2-(dimethylamino)ethyl]-N'-(2,4-dimethylphenyl)ethanediamide. One area of interest is its potential use in the development of new pharmaceuticals with improved efficacy and fewer side effects. N-[2-(dimethylamino)ethyl]-N'-(2,4-dimethylphenyl)ethanediamide could also be studied for its potential use in the development of new materials with unique properties. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-[2-(dimethylamino)ethyl]-N'-(2,4-dimethylphenyl)ethanediamide and its potential applications in various fields.
Conclusion:
In conclusion, N-[2-(dimethylamino)ethyl]-N'-(2,4-dimethylphenyl)ethanediamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its simple synthesis method, versatility, and potential applications make it an attractive building block for the synthesis of complex molecules. Further research is needed to fully understand the biochemical and physiological effects of N-[2-(dimethylamino)ethyl]-N'-(2,4-dimethylphenyl)ethanediamide and its potential applications in various fields.

Scientific Research Applications

N-[2-(dimethylamino)ethyl]-N'-(2,4-dimethylphenyl)ethanediamide has been extensively studied for its potential applications in various fields. In the field of organic chemistry, N-[2-(dimethylamino)ethyl]-N'-(2,4-dimethylphenyl)ethanediamide is used as a building block for the synthesis of complex molecules such as pharmaceuticals, agrochemicals, and materials. N-[2-(dimethylamino)ethyl]-N'-(2,4-dimethylphenyl)ethanediamide is also used as a catalyst in organic reactions due to its basicity and steric hindrance properties.